5,11-Dihydro-4,8-dihydroxyindolo[3,2-b]carbazole-6-carboxaldehyde

• IUPAC Name: 4,8-dihydroxy-5,11-dihydroindolo[3,2-b]carbazole-6-carbaldehyde
• InChI: InChI=1S/C19H12N2O3/c22-8-13-17-12-6-9(23)4-5-14(12)20-15(17)7-11-10-2-1-3-16(24)19(10)21-18(11)13/h1-8,20-21,23-24H
• InChI Key: UUAFXFAMMPBEFH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)O)NC3=C(C4=C(C=C23)NC5=C4C=C(C=C5)O)C=O
• Molecular Formula: C19H12N2O3
• DSSTOX Substance ID: DTXSID80461413
• Molecular Weight: 316.3 g/mol
• CAS No.: 549548-27-8

Description

5,11-Dihydro-4,8-dihydroxyindolo[3,2-b]carbazole-6-carboxaldehyde is a useful research compound. Its molecular formula is C19H12N2O3 and its molecular weight is 316.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

Ligand for the TCDD (Ah) Receptor

5,11-Dihydro-4,8-dihydroxyindolo[3,2-b]carbazole-6-carboxaldehyde has been identified as an efficient ligand for the TCDD (Ah) receptor. This compound, synthesized via various methods, has been found to be extremely efficient in binding to this specific receptor, making it significant in the study of receptor-mediated biological processes (Tholander & Bergman, 1999).

Synthesis and Derivative Formation

There has been significant research in synthesizing different derivatives of this compound, including modifications like 6,12-disubstitution. These derivatives have been synthesized using methods like HBr catalyzed condensation and subsequent aromatization, highlighting the compound's versatility in chemical synthesis (Irgashev et al., 2018). Another study developed a facile and general method for synthesizing 6,12-diaryl-5,11-dihydroindolo[3,2-b]carbazoles, utilizing hydroiodic acid as an efficient catalyst (Gu et al., 2009).

Applications in Organic Electronics

Research has also been conducted on the use of this compound in organic electronics, particularly as hole-transport layers in organic light-emitting devices (OLEDs). Its derivatives have shown properties like high glass transition temperatures and ideal ionization potentials, making them suitable for use in OLEDs (Hu et al., 2000).

Photophysical and Electrochemical Properties

Several studies have explored the photophysical and electrochemical properties of derivatives of this compound. For instance, the synthesis and study of 6,12-di(thiophen-2-yl) substituted derivatives have been performed, demonstrating potential for further modifications via Friedel–Crafts reaction (Irgashev et al., 2014). Additionally, the fluorescent properties of indolo[3,2-b]carbazole-based metal–organic coordination polymers have been investigated, showing potential applications in materials science (Khan et al., 2018).

Chemical Synthesis Innovations

The compound has been the subject of innovative chemical synthesis methods. For instance, a new synthetic approach to fused nine-ring systems of the indolo[3,2-b]carbazole family was developed, using a two-step strategy based on Friedel–Crafts acylation followed by palladium-catalyzed cyclization, broadening the scope of its chemical utility (Irgashev et al., 2016).